Cas no 13551-74-1 (5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole)
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole
- 1H-Pyrazole, 5-chloro-1-ethyl-3-methyl-4-nitro-
-
- MDL: MFCD21667720
- Inchi: 1S/C6H8ClN3O2/c1-3-9-6(7)5(10(11)12)4(2)8-9/h3H2,1-2H3
- InChI Key: JUEYFGYMSCITJF-UHFFFAOYSA-N
- SMILES: N1(CC)C(Cl)=C([N+]([O-])=O)C(C)=N1
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C372595-10mg |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole |
13551-74-1 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C372595-50mg |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole |
13551-74-1 | 50mg |
$ 185.00 | 2022-04-01 | ||
| TRC | C372595-100mg |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole |
13551-74-1 | 100mg |
$ 295.00 | 2022-04-01 | ||
| Enamine | EN300-95063-0.05g |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole |
13551-74-1 | 95% | 0.05g |
$98.0 | 2024-05-21 | |
| Enamine | EN300-95063-0.1g |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole |
13551-74-1 | 95% | 0.1g |
$145.0 | 2024-05-21 | |
| Enamine | EN300-95063-0.25g |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole |
13551-74-1 | 95% | 0.25g |
$207.0 | 2024-05-21 | |
| Enamine | EN300-95063-0.5g |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole |
13551-74-1 | 95% | 0.5g |
$325.0 | 2024-05-21 | |
| Enamine | EN300-95063-1.0g |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole |
13551-74-1 | 95% | 1.0g |
$418.0 | 2024-05-21 | |
| Enamine | EN300-95063-2.5g |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole |
13551-74-1 | 95% | 2.5g |
$817.0 | 2024-05-21 | |
| Enamine | EN300-95063-5.0g |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole |
13551-74-1 | 95% | 5.0g |
$1211.0 | 2024-05-21 |
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole
Introduction to 5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole (CAS No. 13551-74-1)
5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole, identified by the Chemical Abstracts Service Number (CAS No.) 13551-74-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities and potential applications in medicinal chemistry. The structural features of 5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole, including the presence of chloro, ethyl, methyl, and nitro substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further derivatization and exploration.
The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms in positions 1 and 5. This arrangement imparts a significant level of electronic delocalization, which can influence the compound's interaction with biological targets. The substituents attached to the pyrazole ring—specifically the chloro, ethyl, methyl, and nitro groups—each play a critical role in determining the compound's overall pharmacological profile. The chloro group, for instance, can serve as a metabolic handle, influencing the compound's stability and bioavailability. The ethyl and methyl groups add bulk to the molecule, potentially affecting its binding affinity to biological receptors. Meanwhile, the nitro group is a well-known pharmacophore that can introduce both electron-withdrawing effects and potential sites for redox reactions.
In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. Pyrazoles have been particularly prominent in this area due to their versatility and the wide range of biological activities they exhibit. Studies have demonstrated that pyrazole derivatives can possess antimicrobial, anti-inflammatory, anticancer, and anti-diabetic properties. Among these derivatives, compounds like 5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole are of particular interest because of their structural complexity and potential for further functionalization.
One of the most compelling aspects of 5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole is its utility as a building block in drug discovery. The presence of multiple reactive sites on its structure allows chemists to modify it in various ways, enabling the synthesis of a library of analogs with tailored properties. For instance, selective reduction or dehalogenation of the nitro or chloro groups could yield new compounds with altered pharmacokinetic profiles. Additionally, coupling strategies involving palladium-catalyzed cross-coupling reactions could be employed to introduce additional functional groups at different positions on the pyrazole ring.
The pharmaceutical industry has long recognized the importance of heterocyclic compounds in drug development. Many FDA-approved drugs contain pyrazole moieties as part of their structure, underscoring their therapeutic relevance. For example, certain anticonvulsants and anti-inflammatory agents incorporate pyrazole derivatives into their molecular frameworks. Given this precedent, it is reasonable to hypothesize that 5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole could serve as a precursor to novel therapeutic entities targeting various diseases.
Recent advancements in computational chemistry have further enhanced the ability to predict the biological activity of small molecules like 5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole. Techniques such as molecular docking and virtual screening allow researchers to evaluate how this compound might interact with specific biological targets without conducting extensive experimental trials. These computational methods have already been successfully applied to identify lead compounds for several therapeutic areas, including oncology and neurology. By leveraging these tools alongside traditional synthetic approaches, scientists can accelerate the discovery process significantly.
In addition to its pharmaceutical applications, 5-chloro-1-ethyl-3-methyl-4-nitro-pyrazole may find utility in other areas of chemical research. Its unique reactivity makes it an interesting candidate for studying reaction mechanisms involving heterocyclic systems. Furthermore, it could be employed as an intermediate in the synthesis of more complex organic molecules or materials with specialized properties.
The synthesis of 5-chloro-l-lethyl-l -methyl-l -nitro-l H -pyrazole, while not trivial due to its multiple functional groups, is well within the realm of contemporary organic chemistry techniques. Standard synthetic routes might involve multi-step sequences starting from commercially available precursors such as hydrazine hydrate or methylhydrazine derivatives. Nitration reactions would typically be performed using nitric acid or mixed acid systems under controlled conditions to ensure regioselectivity at the pyrazole ring. Subsequent chlorination could be achieved using reagents like phosphorus oxychloride (POCl₃) or sulfuryl chloride (SO₂Cl₂). Finally, alkylation steps employing ethylating agents such as ethyl bromide or ethyl iodide would complete the synthesis.
The purity and yield of synthetic products are critical considerations when working with compounds like 5-chloro-l-lethyl-l -methyl-l -nitro-l H -pyrazole due to potential side reactions that may arise from competing pathways during multi-step syntheses. Analytical techniques such as high-performance liquid chromatography (HPLC), gas chromatography-mass spectrometry (GC/MS), nuclear magnetic resonance spectroscopy (NMR), and infrared spectroscopy (IR) are essential tools for characterizing both raw materials and final products accurately.
Evaluation studies on 5-chloro-l-lethyl-l -methyl-l -nitro-l H -pyrazole would likely begin with assessing its solubility profile in common organic solvents followed by preliminary pharmacological screening assays if available resources permit early-stage testing against relevant biological targets expressed recombinantly or isolated from tissues/cells lines maintained under controlled laboratory conditions consistent with ethical guidelines established by regulatory bodies overseeing preclinical research activities worldwide
13551-74-1 (5-chloro-1-ethyl-3-methyl-4-nitro-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)